Cas no 954033-55-7 (2-ethoxy-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide)

• Product Name: 2-ethoxy-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide
• CAS No: 954033-55-7
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• CID: 6444560
• Update Time: 2025-07-14

2-ethoxy-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide
• Acetamide, 2-ethoxy-N-[2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]ethyl]-

• Inchi： 1S/C14H17N3O3S/c1-2-20-10-13(18)15-7-8-17-14(19)6-5-11(16-17)12-4-3-9-21-12/h3-6,9H,2,7-8,10H2,1H3,(H,15,18)
• InChI Key： YXDRUPRWPSLLRN-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2SC=CC=2)C=CC1=O)(=O)COCC

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 14.36±0.46(Predicted)

Additional information on 2-ethoxy-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide

Recent Advances in the Study of 2-ethoxy-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}acetamide (CAS: 954033-55-7)

The compound 2-ethoxy-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}acetamide (CAS: 954033-55-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone core and thiophene moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. Preliminary in vitro studies have demonstrated that 954033-55-7 exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding suggests its potential utility in the development of novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Further mechanistic studies are underway to explore its binding affinity and selectivity profile.

In addition to its anti-inflammatory properties, recent research has highlighted the compound's interaction with G-protein-coupled receptors (GPCRs). Molecular docking simulations and binding assays have revealed that 2-ethoxy-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}acetamide may act as an allosteric modulator of certain GPCRs, which could open new avenues for drug discovery in neurological and metabolic disorders. These findings are particularly relevant given the increasing interest in allosteric modulators as therapeutic agents with potentially fewer side effects.

The synthetic chemistry of 954033-55-7 has also been a focus of recent investigations. Researchers have developed optimized synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Key advancements include the use of microwave-assisted synthesis and green chemistry principles to reduce reaction times and environmental impact. These improvements are expected to facilitate further pharmacological evaluation and development of derivatives with enhanced activity and pharmacokinetic properties.

Despite these promising developments, challenges remain in the translational research of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive in vivo studies. Current efforts are directed towards formulating 2-ethoxy-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}acetamide in suitable delivery systems to enhance its therapeutic efficacy and reduce toxicity. Collaborative research between academia and industry is crucial to overcoming these hurdles and advancing the compound towards clinical trials.

In conclusion, 2-ethoxy-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}acetamide (CAS: 954033-55-7) represents a promising candidate for further drug development. Its dual role as an enzyme inhibitor and GPCR modulator, coupled with advancements in synthetic methodologies, positions it as a valuable tool for both basic research and therapeutic applications. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its potential in combination therapies. The ongoing research underscores the importance of interdisciplinary approaches in translating chemical discoveries into clinically relevant treatments.